Methyl-thiazol-4-ylmethyl-amine hydrochloride
Overview
Description
Methyl-thiazol-4-ylmethyl-amine hydrochloride, also known as MTA, is a chemical compound that has gained significant attention in scientific research in recent years. MTA is a synthetic organic compound that is widely used in biochemical and physiological research. MTA has shown promising results in various biological studies, including cancer research, neuroscience, and drug development.
Scientific Research Applications
Antitumor and Cytotoxic Activity
Thiazole compounds have been reported to exhibit potent effects on human tumor cell lines, including prostate cancer. A specific compound demonstrated significant cytotoxicity activity, suggesting that “Methyl-thiazol-4-ylmethyl-amine hydrochloride” could potentially be explored for similar antitumor applications .
Fungicidal Activities
N-(thiazol-4-ylmethyl) benzenesulfonamide derivatives, which share a similar thiazole structure, have been synthesized and shown to have fungicidal activities against various plant pathogens. This indicates that “Methyl-thiazol-4-ylmethyl-amine hydrochloride” might also be researched for its fungicidal properties .
Agrochemical Applications
Thiazoles and their derivatives are known for their broad applications in agrochemicals. This suggests that “Methyl-thiazol-4-ylmethyl-amine hydrochloride” could be utilized in the development of new agrochemicals to improve crop protection and yield .
Industrial Applications
The broader class of thiazole compounds finds use in industrial applications, possibly as chemical intermediates or catalysts. “Methyl-thiazol-4-ylmethyl-amine hydrochloride” may be investigated for its utility in various industrial processes .
Photographic Sensitizers
Thiazoles have been used as photographic sensitizers, which enhance the response of photographic films to light. Research into “Methyl-thiazol-4-ylmethyl-amine hydrochloride” could explore its potential as a novel photographic sensitizer .
properties
IUPAC Name |
N-methyl-1-(1,3-thiazol-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.ClH/c1-6-2-5-3-8-4-7-5;/h3-4,6H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIRYHBWRIBQMMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CSC=N1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1609403-13-5 |
Source
|
| Record name | 4-Thiazolemethanamine, N-methyl-, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1609403-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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